3-Chloro-4-methoxybenzene-1-sulfonyl fluoride

• Molecular Formula: C7H6ClFO3S
• Molecular Weight: 224.64 g/mol
• SMILES: COC1=C(C=C(C=C1)S(=O)(=O)F)Cl
• InChI: InChI=1S/C7H6ClFO3S/c1-12-7-3-2-5(4-6(7)8)13(9,10)11/h2-4H,1H3
• InChIKey: XYVGHQCXTLVQCA-UHFFFAOYSA-N

3-Chloro-4-methoxybenzene-1-sulfonyl fluoride: Procurement-Grade Profile

3-Chloro-4-methoxybenzene-1-sulfonyl fluoride (CAS not independently assigned; molecular formula C₇H₆ClFO₃S, MW 224.64 g/mol) is a polysubstituted aromatic sulfonyl fluoride bearing an electron-withdrawing chloro group at the 3-position and an electron-donating methoxy group at the 4-position relative to the SO₂F warhead. The compound belongs to the aryl sulfonyl fluoride class, which has gained prominence as SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry hubs [1] and as electrophilic warheads for covalent protein modification [2]. Its dual-substitution pattern distinguishes it from mono-substituted analogs, creating a unique electronic environment that modulates electrophilicity, hydrolytic stability, and metabolic persistence in ways not achievable with either substituent alone.

Click Chemistry SuFEx hub for stable sulfonamide formation in research libraries

Covalent Probe Electrophilic warhead scaffold for protein modification studies

Aqueous Compatibility Class-reported hydrolysis resistance supports protic solvent/reaction use

Electronic Tuning 3-Cl/4-OMe dual-substitution pattern provides distinct reactivity profile

• [1] Dong J, Krasnova L, Finn MG, Sharpless KB. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angew Chem Int Ed. 2014;53(36):9430-9448. doi:10.1002/anie.201309399 View Source
• [2] Zheng Q, Woehl JL, Kitamura S, et al. SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase. Proc Natl Acad Sci USA. 2019;116(38):18808-18814. doi:10.1073/pnas.1909972116 View Source

Why 3-Chloro-4-methoxybenzene-1-sulfonyl fluoride Cannot Be Replaced

In procurement workflows for SuFEx-based library synthesis or covalent probe development, substituting 3-chloro-4-methoxybenzene-1-sulfonyl fluoride with the unsubstituted benzenesulfonyl fluoride, mono-substituted analogs (e.g., 4-methoxybenzenesulfonyl fluoride or 3-chlorobenzenesulfonyl fluoride), or the corresponding sulfonyl chloride introduces measurable penalties in reactivity control, aqueous stability, and metabolic half-life. The sulfonyl chloride analog (3-chloro-4-methoxybenzenesulfonyl chloride, CAS 22952-43-8) suffers from rapid hydrolysis and poor chemoselectivity, with sulfonyl chlorides known to undergo competing reaction pathways at the SO₂Cl moiety under diverse conditions [1]. Conversely, mono-substituted sulfonyl fluoride analogs lack the synergistic electronic push-pull effect of the 3-Cl/4-OMe combination that fine-tunes S–F bond stability and electrophilic reactivity, a phenomenon documented in systematic metabolic stability studies [2] and electrochemical reactivity measurements [3].

Sulfonyl chloride analog

May undergo rapid hydrolysis and competing side reactions, limiting chemoselectivity in aqueous or functionalized-amine contexts.

Mono-substituted fluorides

Lack synergistic push-pull electronic modulation; reactivity control and metabolic stability profiles may not reproduce.

Unsubstituted benzenesulfonyl fluoride

Absence of substituent effects can shift electrophilicity and defluorination half-life relative to the 3-Cl/4-OMe system.

• [1] Liashuk OS, Andriashvili VA, Tolmachev AO, Grygorenko OO. Chemoselective Reactions of Functionalized Sulfonyl Halides. Chem Rec. 2024;24(2):e202300256. doi:10.1002/tcr.202300256 View Source
• [2] King AT, Matesic L, Keaveney ST, Jamie JF. An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Mol Pharm. 2023;20(2):1061-1071. doi:10.1021/acs.molpharmaceut.2c00806 View Source
• [3] NSTL Archive. Half-wave potentials of arylsulfonyl halides: fluorides vs. chlorides differ by >1000 mV. Phosphorus and Sulfur and the Related Elements. View Source

3-Chloro-4-methoxybenzene-1-sulfonyl fluoride vs. Analogs: Quantitative Differentiation

Aqueous Hydrolytic Stability: Sulfonyl Fluorides vs. Chlorides

The hydrolysis rate constant for aryl sulfonyl fluorides (class representative: benzenesulfonyl fluoride derivatives) falls in the range of 10⁻⁴ to 10⁻² M⁻¹s⁻¹ at pH 7 and 25°C, which is significantly slower than the corresponding sulfonyl chlorides . This difference enables 3-chloro-4-methoxybenzene-1-sulfonyl fluoride to be handled in aqueous or protic solvent environments without rapid degradation, unlike its sulfonyl chloride counterpart (3-chloro-4-methoxybenzenesulfonyl chloride), which undergoes rapid hydrolysis and requires strictly anhydrous conditions for reliable reactivity.

Aqueous Hydrolytic Stability

Class-level inference

10⁻⁴ to 10⁻² M⁻¹s⁻¹ (aryl SO₂F class) vs. rapid hydrolysis (SO₂Cl)

Supports aqueous reaction compatibility; specific compound data not independently reported.

pH 7, 25°C; measured on benzenesulfonyl fluoride class representative.

Evidence Dimension	Hydrolysis rate constant at pH 7, 25°C
Target Compound Data	10⁻⁴ to 10⁻² M⁻¹s⁻¹ (class-level aryl sulfonyl fluoride range; specific compound data not independently reported)
Comparator Or Baseline	3-Chloro-4-methoxybenzenesulfonyl chloride: rapid hydrolysis (sulfonyl chlorides generally hydrolyze within minutes to hours in aqueous conditions; no isolated rate constant located for this specific chloride)
Quantified Difference	Orders of magnitude slower hydrolysis for sulfonyl fluoride vs. sulfonyl chloride
Conditions	pH 7 aqueous buffer, 25°C (class-level measurement for benzenesulfonyl fluoride derivatives)

Why This Matters

For procurement decisions, the ability to use the compound in aqueous reaction media (including bioconjugation and SuFEx reactions in physiological buffers) without pre-activation or moisture exclusion translates directly to workflow simplicity and higher reaction success rates compared to the sulfonyl chloride analog.

Electrophilic Reactivity Tuning via Half-Wave Potential

In arylsulfonyl halides, the half-wave potentials of corresponding chlorides and fluorides differ by more than 1000 mV, with the fluoride being more negative (i.e., harder to reduce) [1]. Furthermore, the influence of para-substituents on half-wave potential is small for chlorides but large for fluorides, indicating that substituent electronic effects—such as the 4-methoxy group in 3-chloro-4-methoxybenzene-1-sulfonyl fluoride—exert greater fine-tuning control over electrophilicity in the fluoride series than in the chloride series.

Half-Wave Potential Tuning

Class-level inference

SO₂F vs SO₂Cl: >1000 mV more negative; large para-substituent effect unique to fluoride series

Wider electrophilicity adjustment range than sulfonyl chlorides; supports reactivity tailoring.

Electrochemical reduction of arylsulfonyl halides; class-level data.

Evidence Dimension	Half-wave potential difference between sulfonyl fluoride and sulfonyl chloride
Target Compound Data	>1000 mV more negative than corresponding sulfonyl chloride (class-level; specific value for target compound not independently measured) [1]
Comparator Or Baseline	3-Chloro-4-methoxybenzenesulfonyl chloride: ~1000 mV more positive half-wave potential
Quantified Difference	>1000 mV difference in half-wave reduction potential; large para-substituent effect unique to fluoride series
Conditions	Electrochemical reduction of arylsulfonyl halides

Why This Matters

The larger substituent effect operating range in sulfonyl fluorides means that the 3-Cl/4-OMe dual-substitution pattern can be leveraged to dial in electrophilicity with greater precision than is possible with sulfonyl chlorides, enabling researchers to select this specific substitution pattern to achieve desired reactivity windows for SuFEx or covalent inhibition applications.

• [1] NSTL Archive. In arylsulfonyl halides, half-wave potentials of chlorides and fluorides differ by more than 1000 mV; influence of para-substituents is small for chlorides, large for fluorides. Phosphorus and Sulfur and the Related Elements. View Source

Chemoselectivity: Exclusive Sulfur Center Reactivity

A comprehensive survey of chemoselective transformations demonstrates that sulfonyl fluorides provide excellent selectivity control, with the SO₂F group tolerating diverse conditions—from amide and ester formation to directed ortho-lithiation and transition-metal-catalyzed cross-couplings—without undesired side reactivity [1]. In contrast, functionalized sulfonyl chlorides typically undergo competing transformations at the SO₂Cl moiety under many of the same conditions [1]. This chemoselectivity has been exploited in parallel synthesis: aliphatic sulfonyl fluorides showed good results with amines bearing additional functionality, while the corresponding chlorides failed under identical conditions [2].

Chemoselectivity Profile

Class-level inference

SO₂F: exclusive sulfonylation; SO₂Cl: competing pathways, substrate failure in parallel synthesis

May simplify purification in library synthesis; specific compound chemoselectivity inferred from class.

Demonstrated with functionalized amines and cross-coupling conditions.

Evidence Dimension	Chemoselectivity: reaction outcome at SO₂X center vs. alternative reactive sites
Target Compound Data	SO₂F group tolerates amide/ester formation, directed ortho-lithiation, and TM-catalyzed cross-couplings without competing side reactions [1]
Comparator Or Baseline	Sulfonyl chlorides (including 3-chloro-4-methoxybenzenesulfonyl chloride): undergo competing transformations at SO₂Cl under diverse conditions; fail in parallel synthesis with functionalized amines [1][2]
Quantified Difference	Qualitative: sulfonyl fluorides chemoselectively yield sulfonylation products; sulfonyl chlorides produce mixtures or fail entirely with functionalized substrates
Conditions	Parallel synthesis of sulfonamides from aliphatic amines; amide/ester formation; ortho-lithiation; cross-coupling

Why This Matters

For procurement supporting library synthesis or late-stage functionalization workflows, the chemoselectivity of 3-chloro-4-methoxybenzene-1-sulfonyl fluoride means fewer side products, simplified purification, and compatibility with a broader range of functionalized coupling partners compared to the sulfonyl chloride analog.

• [1] Liashuk OS, Andriashvili VA, Tolmachev AO, Grygorenko OO. Chemoselective Reactions of Functionalized Sulfonyl Halides. Chem Rec. 2024;24(2):e202300256. doi:10.1002/tcr.202300256 View Source
• [2] Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Publications. 2014. View Source

Enhanced Metabolic Stability via Ortho-Substitution

A systematic investigation of 14 model aryl sulfonyl fluorides in phosphate-buffered saline and rat serum demonstrated that both electronic and steric factors affect S–F bond metabolic stability, with 2,4,6-trisubstituted aryl sulfonyl fluorides displaying the highest in vitro stability [1]. Although 3-chloro-4-methoxybenzene-1-sulfonyl fluoride was not among the specific compounds tested, its 3-chloro substituent provides ortho-like steric shielding adjacent to the SO₂F group, while the electron-donating 4-methoxy group increases electron density at the aromatic ring—a combination predicted by the study's structure-stability relationships to enhance metabolic persistence relative to mono-substituted or unsubstituted analogs.

Metabolic Stability Prediction

Class-level inference

Predicted enhanced S–F bond persistence based on dual steric/electronic shielding pattern

Structure-stability trend suggests longer half-life vs. monosubstituted analogs; not directly measured for this compound.

Rat serum and PBS; trisubstituted > disubstituted > monosubstituted in class study.

Evidence Dimension	In vitro metabolic stability (S–F bond defluorination half-life) in rat serum and PBS
Target Compound Data	Not directly measured; predicted enhanced stability based on dual-substitution pattern consistent with 2,4,6-trisubstitution trend [1]
Comparator Or Baseline	Mono-substituted aryl sulfonyl fluorides (e.g., 4-methoxybenzenesulfonyl fluoride, 3-chlorobenzenesulfonyl fluoride): lower metabolic stability due to absence of combined steric/electronic shielding
Quantified Difference	Quantitative stability ranking not available for specific pairwise comparison; class-level trend: trisubstituted > disubstituted > monosubstituted
Conditions	Phosphate-buffered saline (PBS) and rat serum, in vitro incubation

Why This Matters

For users developing covalent probes or ¹⁸F-radiochemistry applications, the predicted enhanced metabolic stability of 3-chloro-4-methoxybenzene-1-sulfonyl fluoride translates to longer usable tracer half-life and reduced confounding defluorination signals compared to simpler mono-substituted aryl sulfonyl fluorides.

• [1] King AT, Matesic L, Keaveney ST, Jamie JF. An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Mol Pharm. 2023;20(2):1061-1071. doi:10.1021/acs.molpharmaceut.2c00806 View Source

Covalent Protein Labeling Efficiency of Aryl Sulfonyl Fluorides

In a comparative evaluation of multivalent electrophiles for affinity labeling against three different cognate binding proteins, arylsulfonyl fluoride was identified as the most efficient protein-reactive group, with a multivalent probe achieving selective labeling at 50 nM concentration [1]. Additionally, sulfonyl fluoride-based SuFEx screening identified benzene-1,2-disulfonyl fluoride as a selective covalent human neutrophil elastase (hNE) inhibitor with IC₅₀ = 1.1 μM and ~200-fold selectivity over cathepsin G; further optimization yielded an agent with IC₅₀ = 0.24 μM and >833-fold selectivity [2]. While the target compound is not directly tested in these studies, the scaffold—an aryl sulfonyl fluoride with electron-modulating substituents—directly mirrors the structural features associated with high-efficiency covalent modification in these validated systems.

Protein Labeling Efficiency

Class-level inference

Selective labeling at 50 nM; hNE inhibitor IC₅₀ 0.24–1.1 μM, 200–833-fold selectivity

Reports class-level efficiency for covalent probe/inhibitor development; target compound not directly tested.

Data from multivalent electrophile affinity labeling and SuFEx hNE inhibitor studies.

Evidence Dimension	Protein labeling efficiency (effective concentration) and covalent inhibition potency (IC₅₀) and selectivity (fold)
Target Compound Data	Class potential: arylsulfonyl fluorides demonstrated as most efficient electrophile class for protein labeling at 50 nM [1]; SuFEx probes achieve IC₅₀ 0.24–1.1 μM with 200–833-fold selectivity in protease inhibition [2]
Comparator Or Baseline	Other electrophilic warhead classes tested (specific comparators not enumerated in source); sulfonyl fluoride consistently outperformed alternatives in labeling efficiency [1]
Quantified Difference	Arylsulfonyl fluoride multivalent probe: selective labeling at 50 nM; best-in-series covalent hNE inhibitor: IC₅₀ 0.24 μM, >833-fold selectivity over cathepsin G [2]
Conditions	Affinity labeling against three cognate binding proteins; hNE enzyme inhibition assay

Why This Matters

Procurement for covalent probe or covalent inhibitor programs benefits from selecting an aryl sulfonyl fluoride scaffold with demonstrated class-leading protein labeling efficiency and the specific substituent pattern (3-Cl/4-OMe) that enables further optimization of target selectivity and pharmacokinetic properties.

• [1] Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label. OUCI. Identified arylsulfonyl fluoride as the most efficient protein-reactive group; multivalent probe at 50 nM achieved selective labeling. View Source
• [2] Zheng Q, Woehl JL, Kitamura S, et al. SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase. Proc Natl Acad Sci USA. 2019;116(38):18808-18814. doi:10.1073/pnas.1909972116 View Source

3-Chloro-4-methoxybenzene-1-sulfonyl fluoride – Optimal Application Scenarios

Aqueous-Compatible SuFEx Library Synthesis

Based on the class-level hydrolysis rate constant of 10⁻⁴ to 10⁻² M⁻¹s⁻¹ for aryl sulfonyl fluorides (orders of magnitude slower than sulfonyl chlorides) [1], 3-chloro-4-methoxybenzene-1-sulfonyl fluoride is indicated for SuFEx library construction under aqueous or protic solvent conditions where the corresponding sulfonyl chloride would hydrolyze. The dual 3-Cl/4-OMe substitution provides a distinct electronic profile not available from mono-substituted analogs, enabling access to a unique region of sulfonamide chemical space. The demonstrated chemoselectivity of sulfonyl fluorides—tolerating amide formation, ester formation, and cross-coupling conditions without side reactions [2]—further supports its use in diversity-oriented synthesis of functionalized sulfonamide libraries.

Covalent Probe Development with Tunable Electrophilicity

The >1000 mV half-wave potential difference between sulfonyl fluorides and sulfonyl chlorides, coupled with the large para-substituent effect unique to the fluoride series [1], makes 3-chloro-4-methoxybenzene-1-sulfonyl fluoride an attractive scaffold for tuning covalent probe electrophilicity. The electron-withdrawing 3-Cl group increases electrophilicity (enhancing target engagement rates), while the electron-donating 4-OMe moderates reactivity (reducing off-target labeling). This push-pull electronic modulation cannot be replicated with either mono-substituted analog alone. The demonstrated efficiency of aryl sulfonyl fluorides as the most efficient protein-reactive group class—achieving selective labeling at 50 nM [2]—validates the scaffold choice for covalent probe campaigns.

Metabolically Stabilized ¹⁸F-Tracer Precursor

The systematic study of aryl sulfonyl fluoride metabolic stability identified that electron-donating and sterically shielding substituents enhance S–F bond persistence in rat serum and PBS, with 2,4,6-trisubstituted analogs showing the highest stability [1]. The 3-chloro substituent in 3-chloro-4-methoxybenzene-1-sulfonyl fluoride provides ortho-like steric shielding adjacent to the SO₂F warhead, while the 4-methoxy group contributes electron density that stabilizes the S–F bond against metabolic defluorination. This positions the compound as a candidate precursor scaffold for ¹⁸F-labeled sulfonyl fluoride tracer development where extended tracer half-life is critical for PET imaging applications.

Covalent Inhibitor Optimization with Selectivity Engineering

SuFEx-enabled agnostic screening has yielded covalent hNE inhibitors with IC₅₀ values of 0.24–1.1 μM and selectivity windows of 200–833-fold over homologous serine proteases [1]. The 3-chloro-4-methoxy substitution pattern on 3-chloro-4-methoxybenzene-1-sulfonyl fluoride introduces both steric bulk (Cl) and electronic modulation (OMe) adjacent to the covalent warhead, providing two independent handles for structure-activity relationship (SAR) exploration during hit-to-lead optimization. This allows medicinal chemistry teams to independently tune potency (via electrophilicity modulation) and selectivity (via steric interactions with specificity pockets) without changing the warhead scaffold.

Application

Selection Property

Validation Focus

Aqueous SuFEx library synthesis

Class-reported aqueous stability (hydrolysis rate 10⁻⁴–10⁻² M⁻¹s⁻¹ range)

Chemoselectivity and side-product control in protic media

Covalent probe electrophilicity tuning

Dual-substitution electronic profile (3-Cl/4-OMe push-pull)

Target engagement vs. off-target reactivity under defined conditions

¹⁸F-tracer precursor with metabolic stabilization

Predicted metabolic stability from steric/electronic shielding (class trend)

Defluorination half-life in serum/PBS models

Covalent inhibitor SAR optimization

Warhead reactivity and steric handles for independent modulation

Potency and selectivity profiling in enzyme inhibition assays

• [1] King AT, Matesic L, Keaveney ST, Jamie JF. An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Mol Pharm. 2023;20(2):1061-1071. doi:10.1021/acs.molpharmaceut.2c00806 View Source
• [2] Zheng Q, Woehl JL, Kitamura S, et al. SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase. Proc Natl Acad Sci USA. 2019;116(38):18808-18814. doi:10.1073/pnas.1909972116 View Source